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Introduction

Adipic acid is a commercially significant dicarboxylic acid, primarily used in the production of

nylon-6,6. The conventional chemical synthesis of adipic acid from petroleum-based

feedstocks is associated with significant greenhouse gas emissions, particularly nitrous oxide.

Consequently, there is a growing interest in developing sustainable and environmentally

friendly biocatalytic routes for adipic acid production from renewable resources like glucose.

This technical guide provides an in-depth overview of the core metabolic pathways,

experimental protocols, and quantitative data related to the biocatalytic synthesis of adipic
acid from glucose, intended for researchers, scientists, and professionals in drug development

and biotechnology.

Core Biosynthetic Pathways
Several biosynthetic pathways have been engineered in microorganisms, primarily Escherichia

coli and Saccharomyces cerevisiae, to produce adipic acid from glucose. These routes can be

broadly categorized into three main strategies: the reverse β-oxidation pathway, the muconic

acid pathway, and the α-ketoadipate pathway.

Reverse β-Oxidation Pathway
The reverse β-oxidation pathway is a synthetic route that essentially reverses the natural fatty

acid degradation process. It starts with the condensation of acetyl-CoA and succinyl-CoA, two

key metabolites derived from glucose metabolism, to form a C6 backbone that is subsequently
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converted to adipic acid.[1] This pathway has been successfully implemented in both E. coli

and S. cerevisiae.[2][3]

The key enzymatic steps in the reverse β-oxidation pathway are:

β-Ketothiolase: Condenses acetyl-CoA and succinyl-CoA to form 3-oxoadipyl-CoA.

3-Hydroxyacyl-CoA Dehydrogenase: Reduces 3-oxoadipyl-CoA to 3-hydroxyadipyl-CoA.

Enoyl-CoA Hydratase: Dehydrates 3-hydroxyadipyl-CoA to 2,3-hexenedioyl-CoA.

Enoyl-CoA Reductase: Reduces 2,3-hexenedioyl-CoA to adipyl-CoA.

Thioesterase: Hydrolyzes adipyl-CoA to release adipic acid.
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Caption: Reverse β-Oxidation Pathway for Adipic Acid Synthesis.

Muconic Acid Pathway
The muconic acid pathway involves the biological production of cis,cis-muconic acid from

glucose, which is then hydrogenated to adipic acid. This hydrogenation can be achieved either

through chemical catalysis or, more recently, through enzymatic reduction.[4][5] The initial

steps of this pathway often leverage the shikimate pathway, a native aromatic amino acid

biosynthesis pathway in many microorganisms.[4]

The key enzymatic steps for the production of cis,cis-muconic acid from glucose are:

3-Dehydroshikimate (DHS) Dehydratase: Converts 3-dehydroshikimate (an intermediate of

the shikimate pathway) to protocatechuic acid (PCA).
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Protocatechuate Decarboxylase: Decarboxylates PCA to catechol.

Catechol 1,2-Dioxygenase: Cleaves the aromatic ring of catechol to form cis,cis-muconic

acid.

The final step, the hydrogenation of cis,cis-muconic acid to adipic acid, can be catalyzed by

an Enoate Reductase.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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